Cas no 2740592-15-6 (rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride)

• Product Name: rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride
• CAS No: 2740592-15-6
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5927778
• PubChem ID: 165941599
• Update Time: 2025-06-09

rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2740592-15-6
• EN300-28316133
• rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride
• Z5105472904

• Inchi： 1S/C7H13NO.ClH/c1-2-6-4-8-5-7(6)9-3-1;/h6-8H,1-5H2;1H/t6-,7-;/m0./s1
• InChI Key： GGEXIOSDMKMXTQ-LEUCUCNGSA-N
• SMILES： Cl.O1CCC[C@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride

Professional Introduction to Rac-(4aR,7aS)-Octahydropyrano[2,3-c]Pyrrole Hydrochloride (CAS No. 2740592-15-6)

Rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride, identified by the chemical compound code CAS No. 2740592-15-6, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic hydrochlorides, which are widely recognized for their diverse pharmacological properties and potential therapeutic applications. The unique structural configuration of this molecule, characterized by its octahydropyrano[2,3-c]pyrrole core, makes it a subject of intense interest for researchers exploring novel drug candidates.

The stereochemistry of Rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride is particularly noteworthy, as the presence of chiral centers at the 4a and 7a positions influences its biological activity and interaction with target proteins. The racemic form, containing equal proportions of both enantiomers, has been extensively studied to understand the impact of stereochemistry on pharmacokinetics and therapeutic efficacy. Recent advancements in chiral synthesis have enabled the production of enantiomerically pure forms of this compound, opening new avenues for drug development.

In the realm of medicinal chemistry, octahydropyrano[2,3-c]pyrrole derivatives have shown promise as scaffolds for designing molecules with enhanced binding affinity and selectivity. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a more viable candidate for clinical trials. Researchers have leveraged computational modeling and high-throughput screening to identify potential binding sites on biological targets such as enzymes and receptors. These studies have highlighted the compound's potential in modulating pathways associated with inflammation, pain management, and neurodegenerative disorders.

The pharmacological profile of Rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride has been evaluated through in vitro and in vivo experiments. Initial studies have demonstrated its ability to interact with various molecular targets, including serine proteases and ion channels. The hydrochloride moiety plays a crucial role in stabilizing the compound's structure and enhancing its metabolic stability. This has led to increased interest in exploring its potential as an intermediate in the synthesis of more complex drug molecules.

Recent research has also focused on the synthesis of derivatives of this compound to optimize its pharmacological properties. By modifying functional groups or introducing additional heterocyclic rings, scientists aim to enhance binding affinity, reduce side effects, and improve overall therapeutic efficacy. These modifications have led to the discovery of novel analogs with improved pharmacokinetic profiles and reduced toxicity.

The development of new synthetic methodologies for producing enantiomerically pure forms of octahydropyrano[2,3-c]pyrrole hydrochloride has been a significant area of focus. Techniques such as asymmetric hydrogenation and chiral resolution have enabled researchers to produce high-purity enantiomers efficiently. These advancements have not only facilitated preclinical studies but also paved the way for large-scale production suitable for clinical trials.

The potential therapeutic applications of Rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride are vast. Preliminary clinical trials have suggested its efficacy in treating conditions such as chronic pain and neuroinflammation. The compound's ability to modulate inflammatory pathways makes it a promising candidate for developing anti-inflammatory drugs with reduced side effects compared to existing therapies.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These computational studies have guided experimental design and helped predict potential drug-drug interactions.

The future direction of research on octahydropyrano[2,3-c]pyrrole hydrochloride involves exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological systems at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, investigating its potential as a prodrug or combination therapy could expand its applications in treating complex diseases.

In conclusion, Rac-(4aR,7aS)-octahydropyrano[2,3-c]pyrrole hydrochloride (CAS No. 2740592-15-6) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features and stereochemistry make it a valuable scaffold for developing novel drug candidates. Continued research into its pharmacological properties and synthetic methodologies will further enhance our understanding of its potential in treating various diseases.